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Compound of Interest

Compound Name: Fulvestrant Impurity 3

CAS No.: 1621885-81-1

Cat. No.: B601968

Get Quote

Technical Whitepaper: Characterization and Safety Profile of Fulvestrant Impurity 3

Executive Summary
This technical guide provides a comprehensive analysis of Fulvestrant Impurity 3, identified

chemically as a specific mesylate-intermediate derivative (CAS 1621885-81-1).[1][2] Unlike

common oxidative degradation products (e.g., Fulvestrant Sulfone), Impurity 3 represents a

critical process-related impurity arising during the alkylation and side-chain coupling phases of

Fulvestrant synthesis.[1][2]

Critical Note on Nomenclature: In regulatory filings, "Impurity 3" is a non-pharmacopoeial

designation often specific to vendor catalogs or proprietary synthesis routes.[1] It is distinct

from EP Impurity B (Fulvestrant Sulfone) or EP Impurity A (17-alpha isomer).[1][2] This guide

focuses on the specific chemical entity CAS 1621885-81-1.

Chemical Identity & Physicochemical Properties
Table 1: Chemical Identification Data
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Parameter Specification

Common Name Fulvestrant Impurity 3

Chemical Name (IUPAC)

(7$\alpha

\beta$)-17-(Acetyloxy)-3-hydroxy-7-[9-

[(methylsulfonyl)oxy]nonyl]estra-1,3,5(10)-trien-

6-one

CAS Number 1621885-81-1

Molecular Formula

C

H

O

S

Molecular Weight 548.73 g/mol

Structural Class Steroidal Mesylate / 6-Keto Steroid

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

pKa (Predicted) ~10.3 (Phenolic -OH)

Structural Analysis
Impurity 3 differs from the active pharmaceutical ingredient (API), Fulvestrant, in three critical

regions:

C6 Position: Contains a ketone (carbonyl) group instead of the methylene, indicating

incomplete reduction or oxidation.[1]

C17 Position: The hydroxyl group is acetylated (acetate ester).[1]

Side Chain (C7): Terminated with a methanesulfonate (mesylate) group rather than the target

4,4,5,5,5-pentafluoropentylsulfinyl moiety.[1][2] This identifies it as an activated intermediate
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used for side-chain coupling.[1][2]

Origin & Formation Mechanism
Impurity 3 is a "carry-over" impurity from the convergent synthesis strategy of Fulvestrant.[1][2]

It typically arises when the steroid core (activated at C7) fails to undergo complete coupling

with the fluorinated side chain or retains its activating groups (mesylate) and protecting groups

(acetate) through subsequent steps.[1][2]

Pathway Visualization
The following diagram illustrates the synthesis node where Impurity 3 is generated and

potentially carried forward.
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Figure 1: Synthesis pathway highlighting Impurity 3 as an activated mesylate intermediate.[1][2]

Safety Data Sheet (SDS) Core Elements
Hazard Classification (GHS) Note: Specific toxicological data for CAS 1621885-81-1 is limited.

[1][2] The following classification is derived via Read-Across from Fulvestrant (Parent) and the

structural alert of the mesylate group (Alkylating Agent).

Signal Word:DANGER

Table 2: GHS Hazard Statements
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Hazard Class Category
Hazard Statement
Code

Description

Reproductive Toxicity 1B H360

May damage fertility

or the unborn child.[1]

[2][3][4]

Lactation - H362

May cause harm to

breast-fed children.[1]

[2][3][4]

Genotoxicity 2 (Suspected) H341

Suspected of causing

genetic defects (Due

to reactive mesylate

group).[1][2]

Aquatic Toxicity Acute 1 H400
Very toxic to aquatic

life.[1][3]

Aquatic Toxicity Chronic 1 H410

Very toxic to aquatic

life with long-lasting

effects.[1][2][3]

Precautionary Measures
Containment: Handle only in a Class II Biosafety Cabinet (BSC) or Isolator. This is a High

Potency Active Pharmaceutical Ingredient (HPAPI) intermediate.[1][2]

PPE: Double nitrile gloves, tyvek sleeves, respiratory protection (P100/N95 minimum if

outside containment), and safety goggles.[1][2]

Deactivation: Mesylates are reactive electrophiles.[1] Spills should be treated with a weak

nucleophile solution (e.g., 10% Sodium Thiosulfate) to quench the alkylating potential before

cleaning.[1][2]

Analytical Strategy & Detection
Separating Impurity 3 from Fulvestrant requires a method capable of resolving the less polar

mesylate ester from the sulfoxide API.[1]
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Recommended HPLC Protocol
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 150 x 4.6 mm, 3.5 µm).[1][2]

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (ACN).[1][2]

Gradient:

0-2 min: 40% B[1][2]

2-15 min: 40% -> 90% B (Impurity 3 elutes later than Fulvestrant due to lipophilic

mesylate/acetate groups).[1][2]

15-20 min: 90% B.[1][2]

Detection: UV @ 225 nm (Steroid core absorption).[1][2]

Mass Spec: ESI(+) Mode. Look for [M+H]+ = 549.3 m/z.[1][2]

Nomenclature Cross-Reference
To ensure experimental validity, verify the impurity identity against standard pharmacopoeial

definitions.

Table 3: Impurity Nomenclature Mapping

Designation Common Name CAS Number
Relative Retention
(RRT)

Impurity 3 Mesylate Intermediate 1621885-81-1 ~1.2 - 1.3

EP Impurity A
Fulvestrant

-isomer
407577-53-1 ~0.95

EP Impurity B Fulvestrant Sulfone 98008-06-1 ~0.85

EP Impurity F 6-Keto Fulvestrant N/A ~1.05
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Analytical Workflow Diagram
The following workflow ensures the correct identification of Impurity 3 using a self-validating

"Spike & Recovery" approach.
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Figure 2: Logical workflow for the identification and confirmation of Fulvestrant Impurity 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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